molecular formula C14H22N4 B8406085 4-[2-Amino-5-(1-pyrrolidinyl)phenyl]piperazine CAS No. 111641-21-5

4-[2-Amino-5-(1-pyrrolidinyl)phenyl]piperazine

Cat. No. B8406085
CAS RN: 111641-21-5
M. Wt: 246.35 g/mol
InChI Key: GJGBMFFRGVPKDL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-[2-Amino-5-(1-pyrrolidinyl)phenyl]piperazine is a useful research compound. Its molecular formula is C14H22N4 and its molecular weight is 246.35 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-[2-Amino-5-(1-pyrrolidinyl)phenyl]piperazine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-[2-Amino-5-(1-pyrrolidinyl)phenyl]piperazine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

111641-21-5

Molecular Formula

C14H22N4

Molecular Weight

246.35 g/mol

IUPAC Name

2-piperazin-1-yl-4-pyrrolidin-1-ylaniline

InChI

InChI=1S/C14H22N4/c15-13-4-3-12(17-7-1-2-8-17)11-14(13)18-9-5-16-6-10-18/h3-4,11,16H,1-2,5-10,15H2

InChI Key

GJGBMFFRGVPKDL-UHFFFAOYSA-N

Canonical SMILES

C1CCN(C1)C2=CC(=C(C=C2)N)N3CCNCC3

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 1-nitro-2-piperazinyl-4-pyrrolidinylbenzene (4.57 g), ethanol (110 ml), hydrochloric acid (1.2N, 6 ml) and palladium on carbon (10%, 1 g) is exposed to hydrogen 51 psi at 20°-25° in a Parr flask. After 16 h (49 psi total uptake) the mixture is filtered. Basic workup (chloroform, potassium carbonate) and column chromatography silica gel (50 g) eluting with chloroform/methanol (4/1) gives the title compound as an oil, IR (nujol) 3315, 2947, 2816, 1512, 1258, 1001 and 753 cm-1 ; NMR (CDCl3) 1.8-2.0, 2.9-3.2, 6.52 and 6.6-6.8 δ; MS (electron impact) 246, 204 and 189.
Quantity
4.57 g
Type
reactant
Reaction Step One
Quantity
6 mL
Type
reactant
Reaction Step One
Quantity
1 g
Type
catalyst
Reaction Step One
Quantity
110 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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